Cas no 70553-76-3 (Daurisoline)

Daurisoline Properties

Names and Identifiers

• daurisoline
• (R,R)-Daurisoline
• [ "" ]
• O(sup 7)-Demethyldauricine
• D 610
• (R-(R*,R*))-1,2,3,4-Tetrahydro-1-((4-hydroxy-3-(4-((1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)methyl)phenoxy)phenyl)methyl)-6-methoxy-2-methyl-7-isoquinolinol
• 7-Isoquinolinol, 1,2,3,4-tetrahydro-1-((4-hydroxy-3-(4-((1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)methyl)phenoxy)phenyl)methyl)-6-methoxy-2-methyl-, (R-(R*,R*))-
• Daruisoline
• (1R)-1-[[3-[4-[[(1R)-6
• CS-8095
• Q-100785
• HY-N0221
• BDBM50403104
• CCG-270233
• CHEMBL2216904
• SCHEMBL24212114
• CHEBI:184038
• s9150
• (1R)-1-[[3-[4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]-4-hydroxyphenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol
• AS-77876
• NCGC00482986-03
• 70553-76-3
• AC-34009
• MFCD00221740
• AKOS015897168
• DTXSID40220841
• (-)-Daurisoline
• DA-72572
• (1R)-1-{[3-(4-{[(1R)-6,7-DIMETHOXY-2-METHYL-3,4-DIHYDRO-1H-ISOQUINOLIN-1-YL]METHYL}PHENOXY)-4-HYDROXYPHENYL]METHYL}-6-METHOXY-2-METHYL-3,4-DIHYDRO-1H-ISOQUINOLIN-7-OL
• +Expand

• MDL： MFCD00221740
• InChIKey： BURJAQFYNVMZDV-FIRIVFDPSA-N
• Inchi： 1S/C37H42N2O6/c1-38-15-13-26-20-36(43-4)37(44-5)22-29(26)30(38)16-23-6-9-27(10-7-23)45-35-18-24(8-11-32(35)40)17-31-28-21-33(41)34(42-3)19-25(28)12-14-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3/t30-,31-/m1/s1
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N(C([H])([H])[H])[C@]([H])(C([H])([H])C3C([H])=C([H])C(=C([H])C=3[H])OC3=C(C([H])=C([H])C(=C3[H])C([H])([H])[C@]3([H])C4=C([H])C(=C(C([H])=C4C([H])([H])C([H])([H])N3C([H])([H])[H])OC([H])([H])[H])O[H])O[H])C2=C1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 610.304287g/mol
• Surface Charge: 0
• XLogP3: 6.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 610.304287g/mol
• Monoisotopic Mass: 610.304287g/mol
• Topological Polar Surface Area: 83.9Ų
• Heavy Atom Count: 45
• Complexity: 917
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 8
• Surface Charge: 0
• Molecular Weight: 610.7

Experimental Properties

• LogP: 6.33510
• PSA: 83.86000
• Refractive Index: 1.618
• Boiling Point: 724.5±60.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 392.0±32.9 °C
• Solubility: DMSO: soluble15mg/mL, clear
• Color/Form: Powder
• Density: 1.218

Related Categories

• Other Chemical Reagents